molecular formula C13H18O2 B8559833 {4-[2-(Cyclopropylmethoxy)ethyl]phenyl}methanol

{4-[2-(Cyclopropylmethoxy)ethyl]phenyl}methanol

Cat. No. B8559833
M. Wt: 206.28 g/mol
InChI Key: PCEGMPLXYKKKAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

{4-[2-(Cyclopropylmethoxy)ethyl]phenyl}methanol is a useful research compound. Its molecular formula is C13H18O2 and its molecular weight is 206.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality {4-[2-(Cyclopropylmethoxy)ethyl]phenyl}methanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about {4-[2-(Cyclopropylmethoxy)ethyl]phenyl}methanol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

{4-[2-(Cyclopropylmethoxy)ethyl]phenyl}methanol

Molecular Formula

C13H18O2

Molecular Weight

206.28 g/mol

IUPAC Name

[4-[2-(cyclopropylmethoxy)ethyl]phenyl]methanol

InChI

InChI=1S/C13H18O2/c14-9-12-3-1-11(2-4-12)7-8-15-10-13-5-6-13/h1-4,13-14H,5-10H2

InChI Key

PCEGMPLXYKKKAL-UHFFFAOYSA-N

Canonical SMILES

C1CC1COCCC2=CC=C(C=C2)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution under nitrogen of 410 mg (1.9 mmol) of the compound prepared in Example 1b, in 100 ml of THF, are added 1.024 ml (2 mmol) of BH3.Me2S (2 M solution in toluene). After stirring for two hours at room temperature, 39.5 ml of water, 89.5 ml of toluene and 283 mg (1.1 equivalents) of K2CO3 dissolved in 39.5 ml of water are added. After separation of the phases by settling, the organic phase is recovered and the aqueous phase is extracted with 80 ml of toluene. The combined organic phases are washed with water, dried over Na2SO4 and concentrated under vacuum to give 299 mg of a yellow oil. This oil is taken up in 35 ml of methanol and stirred for one hour at room temperature.
[Compound]
Name
compound
Quantity
410 mg
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
89.5 mL
Type
reactant
Reaction Step Three
Name
Quantity
283 mg
Type
reactant
Reaction Step Three
Name
Quantity
39.5 mL
Type
solvent
Reaction Step Three
Name
Quantity
39.5 mL
Type
solvent
Reaction Step Three
Yield
67%

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